Cas no 1804476-40-1 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid)
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid
-
- Inchi: 1S/C9H7F3INO3/c1-4-8(17-9(10,11)12)5(2-7(15)16)6(13)3-14-4/h3H,2H2,1H3,(H,15,16)
- InChI Key: LXRMIJKQFOESJU-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C)C(=C1CC(=O)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- XLogP3: 2.5
- Topological Polar Surface Area: 59.4
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090848-1g |
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid |
1804476-40-1 | 97% | 1g |
$1,534.70 | 2022-04-02 |
5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid
Research Brief on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1804476-40-1)
The compound 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1804476-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy and iodo substituents contribute to its high reactivity and ability to participate in cross-coupling reactions, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of targeted therapies, particularly in the areas of oncology and infectious diseases.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of kinase inhibitors. The study revealed that derivatives of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid exhibited potent inhibitory activity against specific cancer-related kinases, with IC50 values in the nanomolar range. These findings suggest promising avenues for the development of next-generation anticancer agents.
Further research has explored the compound's potential in addressing antimicrobial resistance. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid showed significant activity against multidrug-resistant bacterial strains. The presence of the trifluoromethoxy group was found to enhance membrane permeability, while the iodo substituent contributed to target specificity.
The pharmacokinetic properties of this compound have also been investigated. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided valuable insights into its metabolic stability and distribution profiles. These investigations are crucial for understanding the compound's potential as a drug candidate and for guiding further structural optimization efforts.
Looking forward, researchers are particularly interested in exploring the compound's application in PET (positron emission tomography) imaging. The iodine atom in its structure presents opportunities for radioisotope labeling, which could enable its use as a molecular imaging probe for various disease states. Preliminary studies in this direction have shown promising results, though further validation is required.
In conclusion, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid represents a versatile and valuable compound in pharmaceutical research. Its unique chemical properties and demonstrated biological activities make it a promising candidate for multiple therapeutic applications. Continued research into its derivatives and mechanisms of action will likely yield significant advancements in drug discovery and development.
1804476-40-1 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)